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1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt 1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt
Brand Name: Vulcanchem
CAS No.: 1627731-60-5
VCID: VC0108140
InChI: InChI=1S/C7H12N2O9P2/c10-6(11)3-8-1-2-9(5-8)4-7(12,19(13,14)15)20(16,17)18/h1-2,5,12H,3-4H2,(H4-,10,11,13,14,15,16,17,18)
SMILES: C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)O)CC(=O)[O-]
Molecular Formula: C7H12N2O9P2
Molecular Weight: 330.126

1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt

CAS No.: 1627731-60-5

Reference Standards

VCID: VC0108140

Molecular Formula: C7H12N2O9P2

Molecular Weight: 330.126

1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt - 1627731-60-5

CAS No. 1627731-60-5
Product Name 1-(Carboxymethyl)-3-(2-hydroxy-2,2-diphosphonoethyl)-1H-imidazolium Inner Salt
Molecular Formula C7H12N2O9P2
Molecular Weight 330.126
IUPAC Name 2-[3-(2-hydroxy-2,2-diphosphonoethyl)imidazol-1-ium-1-yl]acetate
Standard InChI InChI=1S/C7H12N2O9P2/c10-6(11)3-8-1-2-9(5-8)4-7(12,19(13,14)15)20(16,17)18/h1-2,5,12H,3-4H2,(H4-,10,11,13,14,15,16,17,18)
Standard InChIKey QQXLOGZAEJWQJK-UHFFFAOYSA-N
SMILES C1=C[N+](=CN1CC(O)(P(=O)(O)O)P(=O)(O)O)CC(=O)[O-]
Synonyms 2-(3-(2-Hydroxy-2,2-diphosphonoethyl)-1H-imidazol-3-ium-1-yl)acetate;
Last Modified Aug 20 2021
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